Cas no 144490-63-1 (19-Epi FK-506)

• Product Name: 19-Epi FK-506
• CAS No: 144490-63-1
• MF: C₄₄H₆₉NO₁₂
• MW: 804.018174886703
• CID: 1059353
• PubChem ID: 5353987
• Update Time: 2025-04-20

19-Epi FK-506 Chemical and Physical Properties

Names and Identifiers

• 19-Epi FK-506
• 19-Epi FK-506 Discontinued
• 19-Epi FK-506 Discontinued
• Tacrolimus Impurity 6
• Tacrolimus 19-epimer
• TACROLIMUS MONOHYDRATE IMPURITY G [EP IMPURITY]
• TACROLIMUS 19-EPIMER [USP IMPURITY]
• 144490-63-1
• CHEBI:94694
• (1S,9S,12S,13R,14S,17R,18E,21S,23S,24R,25S,27R)-1,14-dihydroxy-12-[(E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone
• Tacrolimus monohydrate impurity G [EP]
• UNII-CN64Z1Q9FN
• Tacrolimus anhydrous 19-epimer
• BRD-K65261396-002-01-3
• Tacrolimus compound II [EP]
• CN64Z1Q9FN
• TACROLIMUS COMPOUND II [EP IMPURITY]

• Inchi： 1S/C44H69NO12/c1-10-13-31-19-25(2)18-26(3)20-37(54-8)40-38(55-9)22-28(5)44(52,57-40)41(49)42(50)45-17-12-11-14-32(45)43(51)56-39(29(6)34(47)24-35(31)48)27(4)21-30-15-16-33(46)36(23-30)53-7/h10,19,21,26,28-34,36-40,46-47,52H,1,11-18,20,22-24H2,2-9H3
• InChI Key： QJJXYPPXXYFBGM-UHFFFAOYSA-N
• SMILES： COC1C(O)CCC(C=C(C2C(C)C(O)CC(=O)C(CC=C)C=C(C)CC(C)CC(OC)C3C(OC)CC(C(O3)(O)C(=O)C(=O)N3C(CCCC3)C(=O)O2)C)C)C1

Computed Properties

• Exact Mass: 803.48197664g/mol
• Monoisotopic Mass: 803.48197664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 57
• Rotatable Bond Count: 7
• Complexity: 1480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 178Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams